2-Butenoic acid, 3-(4-methoxyphenyl)-, ethyl ester
Cat. No. B8628850
M. Wt: 220.26 g/mol
InChI Key: CFNFDUJWLXMVHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07982064B2
Procedure details
According to the general procedure, a solution of ethyl 3-(4-methoxyphenyl)but-2-enoate (58 mg, 0.26 mmol) and iridium catalyst (S)-32 (8.4 mg, 0.0053 mmol, 2 mol %) in CH2Cl2 (3 mL) was hydrogenated. Removal of the solvent in vacuo and standard purification gave 35 (58 mg, 99%) as a colorless oil; [α]20D −26.7 (c 1.00, CHCl3); CSP HPLC analysis (Chiralcel OB-H; eluent: 99.5:0.5 hexanes/i-PrOH, 0.5 mL/min) determined a 96:4 er (92% ee) [tR(major) 21.73 min, tR(minor) 28.91 min]; 1H NMR (300 MHz, CDCl3) 7.14 (d, 2H, J=8.4 Hz), 6.84 (d, 2H, J=8.7 Hz), 4.07 (q, 2H, J=6.9 Hz), 3.78 (s, 3H), 3.24 (sextet, 1H, J=7.2 Hz), 2.61-2.46 (m, 2H), 1.27 (d, 3H, J=6.9 Hz), 1.18 (t, 3H, J=7.2 Hz) ppm; 13C NMR (75 MHz, CDCl3) 172.4, 158.0, 137.8, 131.4, 127.6, 113.8, 60.1, 55.1, 43.2, 35.7, 21.9, 14.1 ppm.
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([C:9]([CH3:16])=[CH:10][C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:5][CH:4]=1>[Ir].C(Cl)Cl>[CH3:1][O:2][C:3]1[CH:4]=[CH:5][C:6]([CH:9]([CH3:16])[CH2:10][C:11]([O:13][CH2:14][CH3:15])=[O:12])=[CH:7][CH:8]=1
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Inputs
Step One
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Name
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|
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Quantity
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58 mg
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Type
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reactant
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Smiles
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COC1=CC=C(C=C1)C(=CC(=O)OCC)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ir]
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Step Three
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Removal of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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in vacuo and standard purification
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=CC=C(C=C1)C(CC(=O)OCC)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 58 mg | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
